N-[3-(1H-benzimidazol-2-yl)phenyl]-1,3-benzodioxole-5-carboxamide

• Molecular Formula: C21H15N3O3
• Molecular Weight: 357.4 g/mol
• IUPAC Name: N-[3-(1H-benzimidazol-2-yl)phenyl]-1,3-benzodioxole-5-carboxamide
• InChI: InChI=1S/C21H15N3O3/c25-21(14-8-9-18-19(11-14)27-12-26-18)22-15-5-3-4-13(10-15)20-23-16-6-1-2-7-17(16)24-20/h1-11H,12H2,(H,22,25)(H,23,24)
• InChI Key: NYZRXTSTRDJLFJ-UHFFFAOYSA-N
• Canonical SMILES: C1OC2=C(O1)C=C(C=C2)C(=O)NC3=CC=CC(=C3)C4=NC5=CC=CC=C5N4

Description

N-[3-(1H-benzimidazol-2-yl)phenyl]-1,3-benzodioxole-5-carboxamide is a complex organic compound that features a benzimidazole moiety fused with a benzodioxole ring.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of N-[3-(1H-benzimidazol-2-yl)phenyl]-1,3-benzodioxole-5-carboxamide typically involves the condensation of ortho-phenylenediamine with benzaldehydes. One common method includes the use of sodium metabisulphite as an oxidation agent in a mixture of solvents under mild conditions . The reaction proceeds through the formation of an intermediate, which is then cyclized to form the benzimidazole ring.

Industrial Production Methods: Industrial production of this compound may involve similar synthetic routes but on a larger scale, utilizing continuous flow reactors to ensure high yield and efficiency. The use of automated systems for the addition of reagents and control of reaction conditions is common to maintain consistency and safety in production .

Chemical Reactions Analysis

Types of Reactions: N-[3-(1H-benzimidazol-2-yl)phenyl]-1,3-b